Cas no 15733-08-1 (1-(Methylthio)diphenylmethane)

• Product Name: 1-(Methylthio)diphenylmethane
• CAS No: 15733-08-1
• MF: C₁₄H₁₄S
• MW: 214.325962543488
• CID: 1332989
• PubChem ID: 597507
• Update Time: 2025-10-28

1-(Methylthio)diphenylmethane Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[(methylthio)methylene]bis-
• 1-(Methylthio)diphenylmethane
• [(Methylsulfanyl)(phenyl)methyl]benzene
• Benzhydryl(methyl)sulfane
• 15733-08-1
• benzhydryl methyl sulfide
• (methylsulfanyl-phenylmethyl)benzene
• JQPDEBVXMCQJAJ-UHFFFAOYSA-N
• SCHEMBL3956655
• [(Methylsulfanyl)(phenyl)methyl]benzene #

• Inchi： 1S/C14H14S/c1-15-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14H,1H3
• InChI Key： JQPDEBVXMCQJAJ-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.08172
• Monoisotopic Mass: 214.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Additional information on 1-(Methylthio)diphenylmethane

Comprehensive Analysis of 1-(Methylthio)diphenylmethane (CAS No. 15733-08-1): Properties, Applications, and Industry Insights

1-(Methylthio)diphenylmethane (CAS No. 15733-08-1) is a sulfur-containing organic compound with a molecular formula of C₁₄H₁₄S. This compound, also known as methylthiobenzhydryl sulfide, features a unique structure combining a diphenylmethane backbone with a methylthio functional group. Its molecular weight is 214.33 g/mol, and it typically appears as a colorless to pale yellow liquid or low-melting solid under standard conditions. The methylthio-diphenyl moiety grants this compound distinct chemical properties, making it valuable in synthetic chemistry and material science applications.

In recent years, the demand for sulfur-functionalized aromatics like 1-(Methylthio)diphenylmethane has surged due to their role as intermediates in pharmaceuticals, agrochemicals, and specialty polymers. Researchers particularly value its thioether linkage, which contributes to metabolic stability in drug design—a hot topic in medicinal chemistry optimization. The compound's lipophilicity (logP ≈ 4.2) and moderate polarity make it suitable for structure-activity relationship (SAR) studies, addressing frequent queries about bioisosteric replacements in drug discovery forums.

The synthesis of 15733-08-1 typically involves the reaction of diphenylmethanol with methanethiol under acidic conditions or via nucleophilic substitution of diphenylmethyl chloride with sodium methanethiolate. Process chemists often discuss its scale-up challenges—a trending topic in green chemistry circles—focusing on minimizing sulfur odor and improving atom economy. Analytical characterization commonly employs GC-MS (showing M⁺ peak at m/z 214) and 1H NMR (δ 2.4 ppm for SCH₃, 5.3 ppm for CHPh₂), addressing common search terms about spectral interpretation.

Industrial applications leverage 1-(Methylthio)diphenylmethane's dual functionality. In material science, it serves as a chain transfer agent in radical polymerizations—answering frequent queries about controlled molecular weight polymers. The fragrance industry utilizes derivatives for sulfurous aroma modification, correlating with growing interest in sustainable perfume ingredients. Its thermal stability (decomposition >250°C) makes it suitable for high-temperature lubricant additives, a niche frequently searched in industrial tribology discussions.

From a regulatory perspective, CAS 15733-08-1 requires standard organic compound handling precautions. Safety Data Sheets emphasize proper ventilation due to potential sulfurous decomposition products—a concern often raised in laboratory safety forums. Environmental fate studies show moderate persistence (estimated t_1/2 >60 days in water), prompting research into biodegradable analogs, which aligns with current green chemistry trends. The compound's ECHA registration status and REACH compliance are common queries among international suppliers.

The market for methylthio-diphenyl compounds shows steady growth (CAGR ~5.2% from 2020-2030), driven by pharmaceutical applications. Patent analysis reveals increasing use in kinase inhibitor scaffolds—addressing frequent searches about cancer drug intermediates. Quality specifications typically require ≥98% purity (HPLC), with residual solvent limits becoming stricter, reflecting industry's focus on impurity control in APIs. Storage recommendations (nitrogen atmosphere, amber glass) are often discussed in chemical storage best practice guides.

Emerging research explores 15733-08-1's potential in photocatalysis and organocatalysis—topics gaining traction in sustainable synthesis literature. Computational studies model its conformational flexibility (dihedral angle ~85° between phenyl rings), addressing academic interest in molecular dynamics. The compound's UV absorbance (λ_max 265 nm) makes it relevant to photostability discussions, particularly for sunlight-sensitive formulations—a frequent concern in cosmetic chemistry forums.

In conclusion, 1-(Methylthio)diphenylmethane (CAS 15733-08-1) represents a versatile building block bridging multiple industries. Its balanced hydrophobicity and structural modularity continue to inspire innovations, from drug discovery to advanced materials. As synthetic methodologies evolve—especially in sulfur chemistry—this compound maintains relevance by addressing contemporary challenges in selective functionalization and sustainable production.